Cas no 335-65-9 (Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-)
335-65-9 structure
Product Name:Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-
CAS No:335-65-9
MF:C8HF17
MW:420.066402196884
MDL:MFCD00042109
CID:312985
PubChem ID:101652
Update Time:2025-04-19
Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-
- 1H-Perfluorooctane
- 1-Hydroperfluorooctane
- 8H-Perfluorooctane
- NS00002435
- FT-0607911
- 1H-Perfluorooctane, 99%
- AKOS015907812
- DTXSID00187143
- J-019258
- FS-4275
- A821844
- EINECS 206-395-8
- 335-65-9
- 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-Heptadecafluorooctane
- MFCD00042109
- SCHEMBL64077
- C8F17H
-
- MDL： MFCD00042109
- Inchi： 1S/C8HF17/c9-1(10)2(11,12)3(13,14)4(15,16)5(17,18)6(19,20)7(21,22)8(23,24)25/h1H
- InChI Key： KBHBUUBXEQUIMV-UHFFFAOYSA-N
- SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(F)F)(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 419.98100
- Monoisotopic Mass: 419.9806788g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.758
- Boiling Point: 118 ºC
- Flash Point: 37 ºC
- Refractive Index: 1.300
- PSA: 0.00000
- LogP: 5.62560
- Solubility: Not available
Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro- Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：2810
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- HazardClass：6.1(b)
- PackingGroup：III
- Safety Term：6.1(b)
- Packing Group：III
- Risk Phrases：R36/37/38
- Packing Group：III
- Hazard Level：6.1(b)
Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 007123-1g |
1H-Perfluorooctane |
335-65-9 | 98% | 1g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 007123-5g |
1H-Perfluorooctane |
335-65-9 | 98% | 5g |
￡47.00 | 2022-03-01 | |
| Fluorochem | 007123-25g |
1H-Perfluorooctane |
335-65-9 | 98% | 25g |
￡183.00 | 2022-03-01 | |
| abcr | AB104038-1 g |
1H-Perfluorooctane, 96%; . |
335-65-9 | 96% | 1 g |
€84.50 | 2023-07-20 | |
| abcr | AB104038-5 g |
1H-Perfluorooctane, 96%; . |
335-65-9 | 96% | 5 g |
€169.50 | 2023-07-20 | |
| abcr | AB104038-25 g |
1H-Perfluorooctane, 96%; . |
335-65-9 | 96% | 25 g |
€475.50 | 2023-07-20 | |
| Chemenu | CM539507-5g |
1H-Perfluorooctane |
335-65-9 | 95%+ | 5g |
$159 | 2023-02-02 | |
| Chemenu | CM539507-25g |
1H-Perfluorooctane |
335-65-9 | 95%+ | 25g |
$619 | 2023-02-02 | |
| Oakwood | 007123-1g |
1H-Perfluorooctane |
335-65-9 | 98% | 1g |
$30.00 | 2024-07-19 | |
| Oakwood | 007123-5g |
1H-Perfluorooctane |
335-65-9 | 98% | 5g |
$90.00 | 2024-07-19 |
Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:335-65-9)Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-
Order Number:A821844
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):505.0
Email:sales@amadischem.com
Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro- Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
335-65-9 (Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:335-65-9)Octane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-
Purity:99%
Quantity:25g
Price ($):505.0